4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2,5-dimethylphenyl)butanamide

• IUPAC Name: 4-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(2,5-dimethylphenyl)butanamide
• InChI: InChI=1S/C24H27N3O4/c1-16-7-8-17(2)20(14-16)25-23(28)6-5-13-27-24(29)12-10-19(26-27)18-9-11-21(30-3)22(15-18)31-4/h7-12,14-15H,5-6,13H2,1-4H3,(H,25,28)
• InChI Key: XUXLJSCFEPHZCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCCN2C(=O)C=CC(=N2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol

Description

4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2,5-dimethylphenyl)butanamide is a useful research compound. Its molecular formula is C24H27N3O4 and its molecular weight is 421.497. The purity is usually 95%.
BenchChem offers high-quality 4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2,5-dimethylphenyl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2,5-dimethylphenyl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The compound 4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2,5-dimethylphenyl)butanamide belongs to the class of pyridazinone derivatives, which are recognized for their wide spectrum of biological activities. In research conducted by Kamble et al. (2015), a series of pyridazinone derivatives were synthesized and characterized. These compounds demonstrated inhibitory effects on the viability of various human cancer cell lines, indicating potential as anticancer agents. Furthermore, certain derivatives exhibited significant antiangiogenic and antioxidant activities, suggesting their use in cancer therapy and as protective agents against oxidative stress (Kamble et al., 2015).

Antimicrobial and Antifungal Properties

The antimicrobial and antifungal properties of pyridazinone derivatives were explored in a study by Sayed et al. (2003). The researchers synthesized new heterocyclic compounds with expected biological activity by reacting 4-oxo-4-(3,4-dichlorophenyl)-2-butenoic acid with antipyrin, leading to pyridazinone derivatives. Some of these newly synthesized compounds exhibited antimicrobial and antifungal activities, highlighting their potential in developing new therapeutic agents (Sayed et al., 2003).

Antihypertensive Activity

Research by Bergmann and Gericke (1990) demonstrated the antihypertensive activity of 4-(1,2-dihydro-2-oxo-1-pyridyl)-2H-1-benzopyrans and related compounds, including pyridazinone derivatives. These compounds acted as potassium channel activators and showed promising results in lowering blood pressure in spontaneously hypertensive rats. This research points to the potential of pyridazinone derivatives in treating hypertension and related cardiovascular conditions (Bergmann & Gericke, 1990).